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Compound of Interest

Compound Name: Dimethyl methylsuccinate

Cat. No.: B158938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dimethyl methylsuccinate,
focusing on its structural formula, isomers, physicochemical properties, and analytical
characterization. Detailed experimental protocols for its synthesis and spectroscopic analysis
are also presented to support researchers in the fields of organic chemistry, materials science,
and drug development.

Structural Formula and Isomerism

Dimethyl methylsuccinate, with the molecular formula C7H1204, is the dimethyl ester of
methylsuccinic acid.[1] Its structure features a four-carbon backbone (butanedioic acid) with a
methyl group at the 2-position and two methyl ester functionalities.

Stereoisomerism: Enantiomers

The presence of a chiral center at the second carbon atom (C-2) gives rise to two enantiomers:
(R)-dimethyl methylsuccinate and (S)-dimethyl methylsuccinate.[2] These non-
superimposable mirror images exhibit identical physical properties except for their interaction
with plane-polarized light.

e (R)-(+)-dimethyl methylsuccinate: Also known as dimethyl (2R)-2-methylbutanedioate.[3]
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¢ (S)-(-)-dimethyl methylsuccinate: Also known as dimethyl (2S)-2-methylbutanedioate.[4]

The racemic mixture, containing equal amounts of both enantiomers, is often referred to simply
as dimethyl methylsuccinate.

Structural Isomers

Beyond stereoisomerism, several structural isomers of dimethyl methylsuccinate exist with
the same molecular formula (C7H1204) but different connectivity of atoms. These include esters
of other dicarboxylic acids and esters with different alkyl groups. Some prominent examples
are:

o Dimethyl ethylmalonate: The dimethyl ester of ethylmalonic acid.

Dimethyl glutarate: The dimethyl ester of glutaric acid.[5]

Diethyl malonate: The diethyl ester of malonic acid.[6][7]

Propyl methyl malonate: A mixed ester of malonic acid.

Isopropyl methyl malonate: Another mixed ester of malonic acid.

Ethyl methyl succinate: A mixed ester of succinic acid.

The structural diversity among these isomers leads to significant differences in their chemical
and physical properties.

Physicochemical Properties

The physicochemical properties of dimethyl methylsuccinate and its isomers are crucial for
their application in synthesis and materials science. A summary of key quantitative data is
presented in the table below.
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Dimethyl (R)-Dimethyl . .
. . Diethyl Dimethyl
Property Methylsuccina  Methylsuccina
] Malonate Glutarate
te (racemic) te
Molecular
C7H1204[1] C7H1204[3] C7H1204[6] C7H1204[5]
Formula
Molecular Weight  160.17 g/mol [1] 160.17 g/mol [3] 160.17 g/mol [6] 160.17 g/mol [5]
o Colorless Colorless o
Appearance Colorless liquid o o Colorless liquid
liquid[8] liquid[7]
Densit 1.076 g/mLat25 1.076 g/mLat25 1.055g/mLat20 1.085g/mL at 25
ensi
Y °C[1] °C[8] °C °C
- , 80-81 °C at 12
Boiling Point 196 °C[1] 199.3°C 210-213 °C
mmHg[8]
Refractive Index n20/D 1.420[1] n20/D 1.418[8] n20/D 1.414 n20/D 1.424

Optical Rotation

Not applicable

[0]20/D +4.5 £
0.5° (c=3in
CHCI3)[8]

Not applicable

Not applicable

Experimental Protocols
Synthesis of Dimethyl Methylsuccinate

A common method for the synthesis of dimethyl methylsuccinate is the Fischer esterification

of methylsuccinic acid with methanol in the presence of an acid catalyst.

Materials:

Methylsuccinic acid

Methanol (anhydrous)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)
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e Anhydrous magnesium sulfate
e Dichloromethane
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
methylsuccinic acid in an excess of anhydrous methanol.

o Slowly add a catalytic amount of concentrated sulfuric acid to the solution.

» Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

» After cooling to room temperature, neutralize the excess acid by carefully adding saturated
sodium bicarbonate solution until effervescence ceases.

» Extract the aqueous mixture with dichloromethane (3 x 50 mL).
o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude dimethyl methylsuccinate.

 Purify the crude product by vacuum distillation.

NMR Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural
elucidation of dimethyl methylsuccinate and its isomers.

Sample Preparation:

» Dissolve approximately 10-20 mg of the purified compound in about 0.6 mL of a deuterated
solvent (e.g., CDCIs).

o Transfer the solution to a 5 mm NMR tube.

Data Acquisition (General Parameters):
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e Instrument: 300-500 MHz NMR spectrometer

e H NMR:

o Pulse sequence: Standard single-pulse experiment (zg30 or similar)

o Spectral width: ~12 ppm

o Number of scans: 16-64

o Relaxation delay: 1-2 s

e 13C NMR:

o Pulse sequence: Proton-decoupled experiment (zgpg30 or similar)

o Spectral width: ~220 ppm

o Number of scans: 1024 or more, depending on sample concentration

o Relaxation delay: 2 s

Expected *H and 13C NMR Chemical Shifts for Dimethyl Methylsuccinate (in CDCIs):

Group 'H Chemical Shift (ppm) 13C Chemical Shift (ppm)
-CHs (on backbone) ~1.2 (d) ~17

-CHa- ~2.4-2.7 (m) ~35

-CH- ~2.9 (M) ~40

-OCHs (ester 1) ~3.65 (s) ~51.5

-OCHs (ester 2) ~3.7 (s) ~52

C=0 (ester 1) ~172

C=0 (ester 2) ~175
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Note: 'd' denotes a doublet, 'm' a multiplet, and 's' a singlet. The exact chemical shifts may vary
slightly depending on the solvent and instrument.

Visualizations
Structural Formulas

Caption: Structural formulas of racemic and enantiomeric dimethyl methylsuccinate.
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Caption: Relationship between the molecular formula and its structural isomers.

Synthetic Workflow

Crude Product Dimethyl Methylsuccinate)
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Caption: A simplified workflow for the synthesis of dimethyl methylsuccinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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